3-(5-Chloro-2-thienyl)-1-(3-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(5-chlorothiophen-2-yl)-1-(3-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C13H8ClFOS/c14-13-7-5-11(17-13)4-6-12(16)9-2-1-3-10(15)8-9/h1-8H/b6-4+
• InChI Key: HQHCIXIVEMIPLA-GQCTYLIASA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)C=CC2=CC=C(S2)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)F)C(=O)/C=C/C2=CC=C(S2)Cl
• Molecular Formula: C13H8ClFOS
• Molecular Weight: 266.72 g/mol

Description

3-(5-Chloro-2-thienyl)-1-(3-fluorophenyl)prop-2-en-1-one is a chemical compound that belongs to the group of chalcones. It has been studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-(5-Chloro-2-thienyl)-1-(3-fluorophenyl)prop-2-en-1-one is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins involved in inflammation and cancer growth. It may also activate certain pathways that lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6. It can also induce apoptosis in cancer cells by activating certain pathways, such as the caspase pathway. Additionally, it has been shown to have antioxidant properties, which can help protect cells from damage.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(5-Chloro-2-thienyl)-1-(3-fluorophenyl)prop-2-en-1-one in lab experiments is its potential for use in anti-inflammatory and cancer research. It has been shown to be effective in inhibiting inflammation and inducing apoptosis in cancer cells. However, one limitation is that its mechanism of action is not fully understood. Further research is needed to fully understand how it works and its potential side effects.

Future Directions

There are several future directions for research on 3-(5-Chloro-2-thienyl)-1-(3-fluorophenyl)prop-2-en-1-one. One area of interest is its potential use in combination with other drugs for cancer treatment. It has been shown to be effective on its own, but combining it with other drugs may increase its effectiveness. Another area of interest is its potential use in treating other inflammatory conditions, such as arthritis or asthma. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

3-(5-Chloro-2-thienyl)-1-(3-fluorophenyl)prop-2-en-1-one has been studied for its potential use in various scientific research applications. One area of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of inflammatory cytokines, which are involved in the immune response. It has also been studied for its potential use in cancer treatment. Studies have shown that it can induce apoptosis, or programmed cell death, in cancer cells.